Cas no 2138422-69-0 (sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate)

Sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate is a specialized sulfinate salt with applications in organic synthesis and pharmaceutical intermediates. Its cyclopropyl and pyrazole moieties contribute to its utility as a building block for constructing heterocyclic compounds. The sulfinate group offers reactivity for nucleophilic or radical reactions, enabling functionalization in complex molecular frameworks. This compound exhibits stability under standard handling conditions, facilitating its use in controlled synthetic processes. Its solubility in polar solvents enhances its versatility in solution-phase chemistry. The structural features of this reagent make it valuable for medicinal chemistry research, particularly in the development of bioactive molecules with tailored properties.

sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate structure

2138422-69-0 structure

Product Name:sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate

CAS No:2138422-69-0

MF:C₇H₉N₂NaO₂S

MW:208.213330984116

CID:6350476

PubChem ID:165744704

Update Time:2025-05-27

sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate Chemical and Physical Properties

Names and Identifiers

- sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate
- 2138422-69-0
- EN300-724504
- Inchi： 1S/C7H10N2O2S.Na/c1-9-7(12(10)11)6(4-8-9)5-2-3-5;/h4-5H,2-3H2,1H3,(H,10,11);/q;+1/p-1
- InChI Key： KMWQLGXBMNWAHI-UHFFFAOYSA-M
- SMILES： S(C1=C(C=NN1C)C1CC1)(=O)[O-].[Na+]

Computed Properties

Exact Mass: 208.02824299g/mol
Monoisotopic Mass: 208.02824299g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.2Å²

sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-724504-0.05g	sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate	2138422-69-0	95.0%	0.05g	$1212.0	2025-03-12
Enamine	EN300-724504-0.1g	sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate	2138422-69-0	95.0%	0.1g	$1269.0	2025-03-12
Enamine	EN300-724504-0.25g	sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate	2138422-69-0	95.0%	0.25g	$1328.0	2025-03-12
Enamine	EN300-724504-0.5g	sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate	2138422-69-0	95.0%	0.5g	$1385.0	2025-03-12
Enamine	EN300-724504-1.0g	sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate	2138422-69-0	95.0%	1.0g	$1442.0	2025-03-12
Enamine	EN300-724504-2.5g	sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate	2138422-69-0	95.0%	2.5g	$2828.0	2025-03-12
Enamine	EN300-724504-5.0g	sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate	2138422-69-0	95.0%	5.0g	$4184.0	2025-03-12
Enamine	EN300-724504-10.0g	sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate	2138422-69-0	95.0%	10.0g	$6205.0	2025-03-12

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Additional information on sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate

Comprehensive Analysis of Sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate (CAS No. 2138422-69-0)

In the rapidly evolving field of organic synthesis and pharmaceutical intermediates, Sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate (CAS No. 2138422-69-0) has emerged as a compound of significant interest. This sulfinate derivative is widely recognized for its unique chemical properties and versatile applications in drug discovery and material science. Researchers and industry professionals are increasingly focusing on this compound due to its potential in catalysis and functional group transformations.

The molecular structure of Sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate features a cyclopropyl group and a pyrazole ring, which contribute to its stability and reactivity. These structural attributes make it a valuable building block for heterocyclic chemistry. Recent studies highlight its role in cross-coupling reactions, a topic frequently searched in academic and industrial databases. The compound's ability to act as a sulfonylating agent has also garnered attention, particularly in the synthesis of sulfone-containing compounds, which are pivotal in medicinal chemistry.

One of the most discussed topics in chemical research today is the demand for sustainable synthesis methods. Sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate aligns with this trend, as it can be utilized in green chemistry applications. Its compatibility with water-based reactions and mild conditions makes it an attractive alternative to traditional reagents. This aspect is particularly relevant to researchers exploring eco-friendly synthetic routes, a frequently searched keyword in scientific literature.

Another area of growing interest is the compound's potential in agrochemical development. The pyrazole moiety is a common scaffold in pesticide formulations, and the sulfinate group enhances its bioactivity. This has led to increased inquiries about its structure-activity relationship (SAR) in crop protection applications. Additionally, its low toxicity profile makes it a candidate for biocompatible materials, a hot topic in biomaterials research.

From a commercial perspective, Sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate is gaining traction due to its scalability and cost-effectiveness. Manufacturers are optimizing large-scale production processes to meet the rising demand from pharmaceutical and specialty chemical sectors. Questions about its supply chain and regulatory compliance are common among industry stakeholders, reflecting its growing importance in global markets.

In conclusion, Sodium 4-cyclopropyl-1-methyl-1H-pyrazole-5-sulfinate (CAS No. 2138422-69-0) represents a multifaceted compound with broad applications. Its relevance to cutting-edge research, sustainable chemistry, and industrial innovation ensures its continued prominence in scientific and commercial discussions. As exploration of its properties and uses expands, this compound is poised to play a pivotal role in advancing chemical sciences.